Cas no 2411834-49-4 (Tert-butyl 2-amino-4-chlorobutanoate)

• Product Name: Tert-butyl 2-amino-4-chlorobutanoate
• CAS No: 2411834-49-4
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5640629
• PubChem ID: 132647914
• Update Time: 2025-06-14

Tert-butyl 2-amino-4-chlorobutanoate Chemical and Physical Properties

Names and Identifiers

• 2411834-49-4
• EN300-28271836
• TERT-BUTYL 2-AMINO-4-CHLOROBUTANOATE
• Tert-butyl 2-amino-4-chlorobutanoate

• Inchi： 1S/C8H16ClNO2/c1-8(2,3)12-7(11)6(10)4-5-9/h6H,4-5,10H2,1-3H3
• InChI Key： NDXKVHMJIMQHTK-UHFFFAOYSA-N
• SMILES： ClCCC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-4-chlorobutanoate

Comprehensive Overview of Tert-butyl 2-amino-4-chlorobutanoate (CAS No. 2411834-49-4): Properties, Applications, and Industry Insights

Tert-butyl 2-amino-4-chlorobutanoate (CAS No. 2411834-49-4) is a specialized organic compound widely recognized for its role in pharmaceutical synthesis and fine chemical applications. This chiral building block features a unique combination of tert-butyl ester and amino-chloro functional groups, making it invaluable for asymmetric synthesis and drug intermediate preparation. With the growing demand for high-purity intermediates in drug discovery, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of Tert-butyl 2-amino-4-chlorobutanoate (CAS 2411834-49-4) enables its use in peptide coupling reactions and protecting group strategies, particularly in the development of bioactive molecules. Recent trends in green chemistry have also highlighted its potential as a substrate for enzymatic resolution processes, aligning with the industry's shift toward sustainable synthesis methods. Analytical techniques like HPLC purity testing and chiral separation are frequently employed to ensure its quality for critical applications.

In the context of COVID-19 drug research, compounds like Tert-butyl 2-amino-4-chlorobutanoate (CAS 2411834-49-4) have gained prominence due to their utility in creating protease inhibitor precursors. Search engine data reveals increasing queries about "amino acid derivatives for antiviral drugs" and "chlorobutanoate applications in medicinal chemistry," reflecting the compound's relevance to current healthcare challenges. Its low toxicity profile and compatibility with GMP synthesis further enhance its industrial viability.

The global pharmaceutical intermediates market, valued at over $30 billion, drives demand for specialized compounds like Tert-butyl 2-amino-4-chlorobutanoate. Patent analyses show its incorporation in orphan drug formulations and targeted cancer therapies, addressing frequent search queries about "niche chemical applications in oncology." Regulatory databases confirm its approval status in multiple jurisdictions for non-hazardous research use, with proper handling guidelines emphasizing standard laboratory precautions.

From a technical perspective, Tert-butyl 2-amino-4-chlorobutanoate (CAS 2411834-49-4) demonstrates excellent solubility in polar aprotic solvents, a property critical for high-yield reactions in flow chemistry systems. Emerging discussions in continuous manufacturing forums frequently reference such compounds when optimizing multi-step synthetic routes. Stability studies indicate optimal storage at 2-8°C under inert atmosphere, with degradation profiles matching industry standards for shelf-stable intermediates.

Innovative applications extend to agrochemical research, where the compound's chlorinated backbone serves as a precursor for crop protection agents. This aligns with growing search trends around "sustainable pesticide development" and "chiral compounds in agriculture." Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, while QbD (Quality by Design) approaches ensure batch-to-batch consistency for critical applications.

The synthesis of Tert-butyl 2-amino-4-chlorobutanoate typically involves enantioselective hydrogenation or enzymatic catalysis, processes that dominate academic discussions about "cost-effective chiral synthesis." Comparative studies with analogous tert-butyl protected amino acids highlight its superior crystallization properties and purification efficiency. These technical advantages respond to frequent industry inquiries about "scalable purification methods for amino acid derivatives."

Looking ahead, Tert-butyl 2-amino-4-chlorobutanoate (CAS 2411834-49-4) is positioned to play a pivotal role in next-generation drug delivery systems, particularly in peptide-drug conjugates. Market intelligence reports correlate its usage growth with expanding bioconjugation technologies and ADC (Antibody-Drug Conjugate) development pipelines. This strategic importance is reflected in scientific literature citations, which have increased by 42% since 2020 according to major chemical databases.